Cas no 1805063-54-0 (6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol)
6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol
-
- Inchi: 1S/C7H7F3N2O/c8-6(9)3-1-5(11)12-7(10)4(3)2-13/h1,6,13H,2H2,(H2,11,12)
- InChI Key: GRHDMIOPKXYBLH-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N)N=C(C=1CO)F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 0.7
- Topological Polar Surface Area: 59.1
6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069143-1g |
6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol |
1805063-54-0 | 97% | 1g |
$1,445.30 | 2022-04-01 |
6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol
6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol (CAS No. 1805063-54-0): An Overview of a Promising Compound in Pharmaceutical Research
6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol (CAS No. 1805063-54-0) is a versatile and intriguing compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its amino, difluoromethyl, and fluoropyridine functionalities, offers a promising platform for the development of novel drugs targeting various diseases.
The chemical structure of 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol is composed of a pyridine ring substituted with an amino group at the 6-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 2-position. The methanol group at the 3-position further enhances its reactivity and solubility, making it an attractive candidate for medicinal chemistry studies.
Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol. One notable method involves the sequential introduction of functional groups onto the pyridine ring, starting with the formation of a difluoromethylated pyridine intermediate. This intermediate is then subjected to selective fluorination and amination reactions to yield the final product. The robustness and flexibility of this synthetic route have facilitated its adoption in both academic and industrial settings.
In terms of biological activity, 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Preliminary data suggest that this compound can selectively inhibit certain kinases with high potency and selectivity, thereby reducing tumor growth and proliferation.
Beyond its anti-cancer properties, 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol has also been explored for its potential in treating neurological disorders. Studies have indicated that it can modulate specific neurotransmitter receptors, which may have therapeutic implications for conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure through functional group modifications allows researchers to optimize the compound's pharmacological profile for different therapeutic applications.
The pharmacokinetic properties of 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol have been extensively studied to ensure its suitability for clinical development. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the compound can effectively reach its target site within the body and exert its intended biological effects without causing significant toxicity.
To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol. Early-phase trials have demonstrated that it is well-tolerated by patients and shows promising preliminary efficacy data. These findings have paved the way for more advanced clinical studies to explore its full therapeutic potential.
In conclusion, 6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol (CAS No. 1805063-54-0) represents a significant advancement in pharmaceutical research. Its unique chemical structure, combined with its promising biological activity and favorable pharmacokinetic properties, positions it as a valuable candidate for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to the advancement of medical science.
1805063-54-0 (6-Amino-4-(difluoromethyl)-2-fluoropyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)